Cas no 5398-25-4 (2,3-Dibromopentane)

2,3-Dibromopentane structure
2,3-Dibromopentane structure
Product Name:2,3-Dibromopentane
CAS No:5398-25-4
MF:C5H10Br2
MW:229.940900325775
MDL:MFCD00191990
CID:378295
PubChem ID:95366
Update Time:2025-04-19

2,3-Dibromopentane Chemical and Physical Properties

Names and Identifiers

    • Pentane, 2,3-dibromo-
    • 2,3-DIBROMOPENTANE
    • (E)-2,3-dibromobut-2-enoic acid
    • 2,3-dibromo-pentane
    • 2,3-dibromo-trans-crotonic acid
    • 2,3-Dibrom-pentan
    • 2,3-Dibrom-trans-crotonsaeure
    • 2-Butenoic acid,2,3-dibromo-,(2E)
    • E-2,3-Dibrom-buten-(2)-saeure
    • symm.Methylaethylaethylendibromid
    • trans-2,3-Dibrom-2-butensaeure
    • trans-2,3-dibromcrotonsaeure
    • NSC 4601
    • NS00045174
    • 2,3-Dibromopentane #
    • Threo-2,3-dibromopentane
    • MFCD00191990
    • erythro-2,3-Dibromopentane
    • Pentane,3-dibromo-
    • Pentane, 2,3-dibromo-, erythro
    • 22415-74-3
    • EINECS 226-427-4
    • Pentane, 2,3-dibromo-, (R*,R*)-
    • SCHEMBL2929604
    • NSC-4601
    • LWBRXRHBXMVUEX-UHFFFAOYSA-N
    • NSC4601
    • 5398-25-4
    • 22415-73-2
    • 2.3-Dibrom-pentan
    • FT-0635667
    • DTXSID10871127
    • Pentane,2,3-dibromo-
    • DB-019700
    • 2,3-Dibromopentane
    • MDL： MFCD00191990
    • Inchi： 1S/C5H10Br2/c1-3-5(7)4(2)6/h4-5H,3H2,1-2H3
    • InChI Key： LWBRXRHBXMVUEX-UHFFFAOYSA-N
    • SMILES： BrC(CC)C(C)Br

Computed Properties

  • Exact Mass: 227.91500
  • Monoisotopic Mass: 227.91493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.663±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -56 ºC
  • Boiling Point: 178 ºC
  • Flash Point: 54.4±17.7 ºC,
  • Refractive Index: 1.5081 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.94330

2,3-Dibromopentane Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,3-Dibromopentane Customs Data

  • HS CODE：2903399090
  • Customs Data：

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,3-Dibromopentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR460065-1g
2,3-Dibromopentane
 5398-25-4
1g
 £75.00 2023-09-02
Apollo Scientific
OR460065-5g
2,3-Dibromopentane
 5398-25-4
5g
 £225.00 2023-09-02
TRC
D426773-50mg
2,3-Dibromopentane
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50mg
 $ 50.00 2022-06-05
TRC
D426773-100mg
2,3-Dibromopentane
 5398-25-4
100mg
 $ 65.00 2022-06-05
TRC
D426773-500mg
2,3-Dibromopentane
 5398-25-4
500mg
 $ 135.00 2022-06-05
abcr
AB358206-1 g
2,3-Dibromopentane; 90%
 5398-25-4
1g
 €186.50 2023-06-20
abcr
AB358206-5 g
2,3-Dibromopentane; 90%
 5398-25-4
5g
 €475.50 2023-06-20
abcr
AB358206-1g
2,3-Dibromopentane, 90%; .
 5398-25-4 90%
1g
 €180.20 2025-04-18
abcr
AB358206-5g
2,3-Dibromopentane, 90%; .
 5398-25-4 90%
5g
 €456.70 2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1841521-1g
2,3-Dibromopentane
 5398-25-4 98%
1g
 ￥665.00 2024-05-09

2,3-Dibromopentane Production Method

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